2-(Azetidin-3-yl)oxazole hydrochloride
Overview
Description
2-(Azetidin-3-yl)oxazole hydrochloride, also known as AZO, is a synthetic compound that has recently gained attention in the scientific community. AZO is a heterocyclic compound that contains both an oxazole and an azetidine ring. This compound has been found to have various biological activities, making it a promising candidate for drug discovery and development.
Mechanism of Action
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 2-(Azetidin-3-yl)oxazole hydrochloride is another area that requires further investigation . Environmental conditions can significantly impact the effectiveness of a compound and its stability over time.
Advantages and Limitations for Lab Experiments
One advantage of 2-(Azetidin-3-yl)oxazole hydrochloride is its high purity and stability, which makes it suitable for use in lab experiments. However, one limitation is its limited solubility in water, which may affect its bioavailability and uptake in vivo.
Future Directions
There are several future directions for the research and development of 2-(Azetidin-3-yl)oxazole hydrochloride. One direction is to investigate its potential as a treatment for neurodegenerative disorders, such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential as an analgesic for chronic pain management. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacokinetic and pharmacodynamic properties.
Synthesis Methods
The synthesis of 2-(Azetidin-3-yl)oxazole hydrochloride involves the reaction of 2-(bromomethyl)oxazole with azetidine in the presence of a base, followed by treatment with hydrochloric acid to yield the hydrochloride salt form of this compound. This method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
2-(Azetidin-3-yl)oxazole hydrochloride has been found to have various biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. These activities make it a promising candidate for the development of drugs to treat inflammatory and neurological disorders.
properties
IUPAC Name |
2-(azetidin-3-yl)-1,3-oxazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O.ClH/c1-2-9-6(8-1)5-3-7-4-5;/h1-2,5,7H,3-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DITIFPDGQQWJBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)C2=NC=CO2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2243512-57-2 |
Source
|
| Record name | 2-(azetidin-3-yl)-1,3-oxazole hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 4-chloro-5-[(cyclohexylamino)methyl]-3-methyl-1-benzofuran-2-carboxylate](/img/structure/B2391028.png)
![4-[4-(3-Fluoro-4-methylbenzoyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine](/img/structure/B2391029.png)
![4-[4-(5-Ethylpyrimidin-2-yl)piperazin-1-yl]-6-pyrazol-1-ylpyrimidine](/img/structure/B2391033.png)
![2-methyl-5-propyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one](/img/structure/B2391036.png)
![2-[4-(6-Tert-butylpyrimidin-4-yl)piperazin-1-yl]-4-methylpyrimidine](/img/structure/B2391043.png)
![2-Chloro-N-[1-(2-methylpyrimidin-4-yl)cyclopropyl]acetamide](/img/structure/B2391044.png)
![Methyl 2-(3-phenylpropanamido)benzo[d]thiazole-6-carboxylate](/img/structure/B2391050.png)